Cas no 110865-06-0 (4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl-)

4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl- structure
110865-06-0 structure
Product name:4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl-
CAS No:110865-06-0
MF:C29H18O6
MW:462.449628353119
CID:1195276
PubChem ID:11005062

4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 5,7-bis(benzoyloxy)-2-phenyl-
    • (5-benzoyloxy-4-oxo-2-phenylchromen-7-yl) benzoate
    • 4-Oxo-2-phenyl-4H-chromene-5,7-diyl dibenzoate
    • 110865-06-0
    • 5-(benzoyloxy)-4-oxo-2-phenyl-4H-chromen-7-yl benzoate
    • DTXSID70451525
    • CHEMBL3121616
    • Inchi: InChI=1S/C29H18O6/c30-23-18-24(19-10-4-1-5-11-19)34-25-16-22(33-28(31)20-12-6-2-7-13-20)17-26(27(23)25)35-29(32)21-14-8-3-9-15-21/h1-18H
    • InChI Key: XGEYPCLLAKGAQQ-UHFFFAOYSA-N
    • SMILES: O=C(Oc1cc(OC(=O)c2ccccc2)c2c(c1)oc(cc2=O)-c1ccccc1)c1ccccc1

Computed Properties

  • Exact Mass: 462.11034
  • Monoisotopic Mass: 462.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9

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